Cas no 308277-46-5 ((S)-2-[2-(Methoxycarbonyl)acetylamino]-3-methylbutanoic acid methyl ester)
(S)-2-[2-(Methoxycarbonyl)acetylamino]-3-methylbutanoic acid methyl ester Chemical and Physical Properties
Names and Identifiers
-
- (S)-2-[2-(Methoxycarbonyl)acetylamino]-3-methylbutanoic acid methyl ester
- TS-10094
- L-Valine, N-(3-methoxy-1,3-dioxopropyl)-, methyl ester
- EX-A5758
- G90580
- 308277-46-5
- DA-65121
- methyl (2S)-2-[(3-methoxy-3-oxopropanoyl)amino]-3-methylbutanoate
- methyl (3-methoxy-3-oxopropanoyl)-L-valinate
- AKOS040760018
- (S)-ZLC002
- ZLc002
-
- Inchi: 1S/C10H17NO5/c1-6(2)9(10(14)16-4)11-7(12)5-8(13)15-3/h6,9H,5H2,1-4H3,(H,11,12)/t9-/m0/s1
- InChI Key: BWPKYDAJBOUZDX-VIFPVBQESA-N
- SMILES: O(C([H])([H])[H])C([C@]([H])(C([H])(C([H])([H])[H])C([H])([H])[H])N([H])C(C([H])([H])C(=O)OC([H])([H])[H])=O)=O
Computed Properties
- Exact Mass: 231.11067264 g/mol
- Monoisotopic Mass: 231.11067264 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 274
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 81.7
- Molecular Weight: 231.25
(S)-2-[2-(Methoxycarbonyl)acetylamino]-3-methylbutanoic acid methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| S e l l e c k ZHONG GUO | E0496-5mg |
ZLc002 |
308277-46-5 | 97% | 5mg |
¥712.53 | 2023-09-15 | |
| S e l l e c k ZHONG GUO | E0496-25mg |
ZLc002 |
308277-46-5 | 97% | 25mg |
¥2186.73 | 2023-09-15 | |
| eNovation Chemicals LLC | Y1325683-1g |
ZLc002 |
308277-46-5 | 95% | 1g |
$3200 | 2024-06-03 | |
| MedChemExpress | HY-147306A-5mg |
(S)-ZLc002 |
308277-46-5 | ≥98.0% | 5mg |
¥700 | 2024-07-23 | |
| MedChemExpress | HY-147306A-10mg |
(S)-ZLc002 |
308277-46-5 | ≥98.0% | 10mg |
¥1200 | 2024-07-23 | |
| MedChemExpress | HY-147306A-25mg |
(S)-ZLc002 |
308277-46-5 | ≥98.0% | 25mg |
¥2100 | 2024-07-23 | |
| MedChemExpress | HY-147306A-50mg |
(S)-ZLc002 |
308277-46-5 | ≥98.0% | 50mg |
¥3150 | 2024-07-23 | |
| Ambeed | A1615356-1mg |
Methyl (3-methoxy-3-oxopropanoyl)-L-valinate |
308277-46-5 | 98% | 1mg |
$24.0 | 2024-05-29 | |
| Ambeed | A1615356-5mg |
Methyl (3-methoxy-3-oxopropanoyl)-L-valinate |
308277-46-5 | 98% | 5mg |
$90.0 | 2025-02-27 | |
| Ambeed | A1615356-10mg |
Methyl (3-methoxy-3-oxopropanoyl)-L-valinate |
308277-46-5 | 98% | 10mg |
$153.0 | 2025-02-27 |
(S)-2-[2-(Methoxycarbonyl)acetylamino]-3-methylbutanoic acid methyl ester Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
Additional information on (S)-2-[2-(Methoxycarbonyl)acetylamino]-3-methylbutanoic acid methyl ester
Research Brief on (S)-2-[2-(Methoxycarbonyl)acetylamino]-3-methylbutanoic acid methyl ester (CAS: 308277-46-5)
The compound (S)-2-[2-(Methoxycarbonyl)acetylamino]-3-methylbutanoic acid methyl ester (CAS: 308277-46-5) has garnered significant attention in recent chemical and pharmaceutical research due to its potential applications in drug synthesis and biological activity modulation. This research brief consolidates the latest findings and advancements related to this compound, focusing on its synthesis, characterization, and potential therapeutic applications.
Recent studies have highlighted the role of (S)-2-[2-(Methoxycarbonyl)acetylamino]-3-methylbutanoic acid methyl ester as a key intermediate in the synthesis of peptide-based therapeutics. Its chiral structure and functional groups make it a versatile building block for constructing complex molecules with high enantiomeric purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of protease inhibitors, showcasing its potential in antiviral drug development.
In terms of synthetic methodologies, researchers have developed more efficient and sustainable routes for producing (S)-2-[2-(Methoxycarbonyl)acetylamino]-3-methylbutanoic acid methyl ester. A notable advancement is the use of biocatalysis, where engineered enzymes have been employed to achieve higher yields and reduced environmental impact compared to traditional chemical synthesis. This approach aligns with the growing emphasis on green chemistry in pharmaceutical manufacturing.
Biological evaluations of derivatives containing this compound have revealed promising pharmacological properties. Preliminary in vitro studies indicate that certain analogs exhibit moderate inhibitory activity against specific cancer cell lines, suggesting potential applications in oncology research. However, further optimization and in vivo studies are required to assess their therapeutic potential fully.
The compound's stability and physicochemical properties have also been investigated in formulation studies. Researchers have found that (S)-2-[2-(Methoxycarbonyl)acetylamino]-3-methylbutanoic acid methyl ester demonstrates good solubility in common organic solvents, which facilitates its use in various synthetic protocols. Its stability under different pH conditions has been characterized, providing valuable data for drug formulation scientists.
From a regulatory perspective, the compound's safety profile is currently under evaluation. Recent toxicological studies conducted according to OECD guidelines have shown favorable results at therapeutic concentrations, though comprehensive safety assessments are ongoing. These studies are crucial for determining the compound's viability in clinical applications.
In conclusion, (S)-2-[2-(Methoxycarbonyl)acetylamino]-3-methylbutanoic acid methyl ester represents an important chemical entity in pharmaceutical research, with multiple potential applications in drug discovery and development. Continued research into its synthetic optimization, biological activities, and formulation properties will further elucidate its value in the chemical biology and medicinal chemistry fields.
308277-46-5 ((S)-2-[2-(Methoxycarbonyl)acetylamino]-3-methylbutanoic acid methyl ester) Related Products
- 62972-98-9(N-(1,3-Dioxobutyl)-L-isoleucine Methyl Ester)
- 62430-02-8(L-Leucine, N-(3-ethoxy-1,3-dioxopropyl)-, ethyl ester)
- 88517-58-2(L-Valine, N-(3-ethoxy-1,3-dioxopropyl)-N-methyl-, methyl ester)
- 144452-34-6(2-Azetidinecarboxylicacid, 3-methyl-4-oxo-, methyl ester, cis- (9CI))
- 228868-33-5(2-Azetidinecarboxylicacid, 3-methyl-4-oxo-, methyl ester, (2R,3S)-)
- 52152-47-3(methyl N-acetyl-L-valinate)
- 1492-15-5(methyl N-acetylvalinate)
- 165036-27-1(2-Azetidinecarboxylicacid, 3-methyl-4-oxo-, methyl ester, (2S-cis)- (9CI))
- 89724-73-2(L-Aspartic acid, N-(cycloheptylcarbonyl)-, 4-methyl ester)
- 1492-12-2(D-Valine, N-acetyl-, methyl ester)